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Introduction

Octyl hexanoate (C14H2502), a fatty acid ester, is a colorless to pale yellow liquid recognized
for its characteristic fruity aroma.[1] Beyond its applications in the fragrance and flavor
industries, its physicochemical properties, particularly its solubility, are of significant interest in
various scientific domains, including pharmaceuticals and material science.[1] In drug
development, for instance, understanding the solubility of ester-based compounds is crucial for
formulation, as it influences dissolution rates and bioavailability. This technical guide provides a
comprehensive overview of the solubility of octyl hexanoate in organic solvents, addresses
the current limitations in available quantitative data, and presents a detailed experimental
protocol for its determination.

Octyl hexanoate's molecular structure, characterized by a non-polar octyl chain and a
moderately polar hexanoate group, dictates its solubility behavior. Following the principle of
"like dissolves like," it is readily soluble in non-polar organic solvents while exhibiting limited
solubility in polar solvents such as water.[1] The estimated aqueous solubility of octyl
hexanoate is approximately 0.3631 mg/L at 25°C, highlighting its hydrophobic nature.

While extensive quantitative solubility data for octyl hexanoate across a wide range of organic
solvents is not readily available in published literature, this guide compiles known qualitative
information and presents data for structurally similar, shorter-chain esters to provide valuable
insights into its expected solubility profile.
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Physicochemical Properties of Octyl Hexanoate

A summary of the key physicochemical properties of octyl hexanoate is presented in Table 1.

Property Value Reference
Molecular Formula C14H2802 [1]
Molecular Weight 228.37 g/mol [1]
Appearance Colorless to pale yellow liquid [1]

274.00 to 275.00 °C @ 760.00

Boiling Point
mm Hg
Melting Point -28.00 °C
_ 0.850 to 0.856 g/cm® @ 25.00
Density
°C
logP (o/w) 5.880 (estimated)

0.3631 mg/L @ 25 °C

Aqueous Solubility (estimated)
estimate

Solubility Data
Qualitative Solubility of Octyl Hexanoate

Octyl hexanoate is generally described as being soluble in alcohol and other organic solvents.
[1] Its non-polar character, owing to the long alkyl chains, makes it miscible with hydrocarbons
and other non-polar solvents.

Quantitative Solubility of Structurally Similar Esters

In the absence of specific quantitative data for octyl hexanoate, the solubility of shorter-chain
hexanoate esters, methyl hexanoate and ethyl hexanoate, can provide an indication of the
expected trends. It is important to note that the longer octyl chain in octyl hexanoate will
generally lead to lower solubility in polar solvents and higher solubility in non-polar solvents
compared to its methyl and ethyl counterparts.
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Table 2: Solubility of Methyl Hexanoate and Ethyl Hexanoate in Various Solvents

Temperature .
Solute Solvent °C) Solubility Reference
Methyl
Water 20 1.33 mg/mL [2]
Hexanoate
100 mg/mL
Chloroform 25
(clear)
Ethyl Hexanoate = Water 25
Ethanol 25 Soluble

Experimental Protocol for Determining the Solubility

of Octyl Hexanoate

The following is a detailed methodology for the gravimetric determination of the solubility of

octyl hexanoate in an organic solvent. This method is widely applicable and can be adapted

for various solute-solvent systems.

Principle

The gravimetric method involves preparing a saturated solution of the solute (octyl hexanoate)

in a specific solvent at a constant temperature. A known volume or mass of the saturated

solution is then carefully evaporated to dryness, and the mass of the remaining solute is

determined. From these measurements, the solubility can be calculated and expressed in

various units, such as g/100 mL or mol/L.

Materials and Apparatus
e Octyl hexanoate (high purity)

o Selected organic solvents (analytical grade)
e Analytical balance (+ 0.0001 g)

e Thermostatic water bath or incubator
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o Calibrated volumetric flasks and pipettes
e Glass vials with screw caps

o Syringe filters (e.g., 0.45 um PTFE)

o Evaporating dish or watch glass

e Drying oven

Desiccator

Experimental Workflow
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Preparation

Add excess octyl hexanoate
to solvent in a sealed vial

Equilibrate in thermostatic bath
(e.g., 24-48 hours with agitation)

Meas%;ement

Filter the saturated solution
(syringe filter)

Pipette a known volume
of the filtrate into a
pre-weighed evaporating dish

Y
Weigh the dish with the solution

Evaporate the solvent
in a drying oven
Cool in a desiccator and
weigh the dish with the residue

Calculate Solubility
(9/100mL or mol/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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